Cas no 2138172-97-9 (2,5-Dimethyl-4-(4-methylpiperidin-1-yl)benzaldehyde)

• Product Name: 2,5-Dimethyl-4-(4-methylpiperidin-1-yl)benzaldehyde
• CAS No: 2138172-97-9
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 6278187
• PubChem ID: 165748974
• Update Time: 2025-05-22

2,5-Dimethyl-4-(4-methylpiperidin-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-4-(4-methylpiperidin-1-yl)benzaldehyde
• EN300-740663
• 2138172-97-9
• 2,5-Dimethyl-4-(4-methylpiperidin-1-yl)benzaldehyde

• Inchi： 1S/C15H21NO/c1-11-4-6-16(7-5-11)15-9-12(2)14(10-17)8-13(15)3/h8-11H,4-7H2,1-3H3
• InChI Key： WZYJLTPBZMHQKD-UHFFFAOYSA-N
• SMILES： O=CC1=CC(C)=C(C=C1C)N1CCC(C)CC1

Computed Properties

• Exact Mass: 231.162314293g/mol
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.3Ų

Additional information on 2,5-Dimethyl-4-(4-methylpiperidin-1-yl)benzaldehyde

2,5-Dimethyl-4-(4-methylpiperidin-1-yl)benzaldehyde: A Comprehensive Overview

The compound 2,5-Dimethyl-4-(4-methylpiperidin-1-yl)benzaldehyde, identified by the CAS number 2138172-97-9, is a versatile organic molecule with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a benzaldehyde moiety with a substituted piperidine ring. The presence of methyl groups at positions 2 and 5 on the benzene ring, along with the 4-methylpiperidinyl group at position 4, imparts distinctive chemical and physical properties to this compound.

Recent studies have highlighted the potential of 2,5-Dimethyl-4-(4-methylpiperidin-1-yl)benzaldehyde in the field of synthetic chemistry. Researchers have explored its role as an intermediate in the synthesis of complex organic molecules, particularly in the construction of bioactive compounds. Its ability to undergo various nucleophilic and electrophilic reactions makes it a valuable building block in organic synthesis.

In addition to its synthetic applications, this compound has shown promise in pharmacological studies. Investigations into its biological activity have revealed potential anti-inflammatory and antioxidant properties. These findings suggest that 2,5-Dimethyl-4-(4-methylpiperidin-1-yl)benzaldehyde could serve as a lead compound for the development of novel therapeutic agents.

The structural uniqueness of this compound also makes it an interesting subject for computational chemistry studies. Advanced molecular modeling techniques have been employed to analyze its electronic properties and interaction patterns with biological targets. These studies provide valuable insights into its potential applications in drug design and materials science.

Furthermore, recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing 2,5-Dimethyl-4-(4-methylpiperidin-1-yl)benzaldehyde. Researchers are focusing on developing eco-friendly reaction pathways that minimize waste and reduce environmental impact. Such efforts align with the growing demand for sustainable practices in the chemical industry.

In conclusion, 2,5-Dimethyl-4-(4-methylpiperidin-1-yl)benzaldehyde, with its unique structure and diverse applications, remains a focal point in contemporary chemical research. Its role as a key intermediate in organic synthesis, coupled with its potential pharmacological benefits, underscores its importance in both academic and industrial settings. As research continues to uncover new aspects of this compound's properties and applications, it is poised to make significant contributions to various fields of science and technology.